Cas no 478079-09-3 (1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine)

• Product Name: 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine
• CAS No: 478079-09-3
• MF: C₁₉H₂₇N₅S
• MW: 357.516182184219
• CID: 5013423
• Update Time: 2025-06-08

1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-{5-[(4-phenylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl}piperazine
• Bionet1_004434
• Oprea1_605856
• HMS581J16
• 1-methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine
• 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine

• Inchi： 1S/C19H27N5S/c1-21-7-11-24(12-8-21)19-20-15-18(25-19)16-22-9-13-23(14-10-22)17-5-3-2-4-6-17/h2-6,15H,7-14,16H2,1H3
• InChI Key： XSTWDUCEXOGDBG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CN1CCN(C2C=CC=CC=2)CC1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.7
• Topological Polar Surface Area: 54.1

Additional information on 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine

Introduction to 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine (CAS No. 478079-09-3)

1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine, identified by its CAS number 478079-09-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple pharmacophoric moieties, including a piperazine ring, a thiazole scaffold, and a phenylpiperazine moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural framework of 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine incorporates several key functional groups that contribute to its unique chemical and biological properties. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The piperazine moiety, on the other hand, is frequently employed in the design of central nervous system (CNS) drugs due to its ability to modulate neurotransmitter systems. Additionally, the phenylpiperazine component introduces further complexity and potential for interaction with various biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The compound 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine exemplifies this approach by combining three distinct structural elements into a single molecule. This design rationale is supported by emerging research demonstrating that multifunctional compounds can exhibit enhanced efficacy and reduced side effects compared to traditional monotherapies.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new drugs targeting neurological disorders. The piperazine and phenylpiperazine moieties are particularly relevant in this context, as they have been extensively studied for their roles in modulating serotonin receptors, dopamine pathways, and other neurotransmitter systems. Preclinical studies have shown that derivatives of these structures can exhibit properties such as antipsychotic, antidepressant, and anxiolytic effects.

The thiazole component adds another layer of biological relevance, as thiazole derivatives are known to interact with various enzymes and receptors involved in metabolic and inflammatory processes. For instance, some thiazole-based compounds have demonstrated promising results in treating metabolic syndrome and related conditions. By integrating this moiety with the piperazine and phenylpiperazine units, 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine may offer a unique combination of activities that could be beneficial in managing complex diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine for potential biological activity. These tools allow researchers to predict interactions with target proteins and assess binding affinities with high precision. Preliminary virtual screening studies suggest that this compound may exhibit significant affinity for certain serotonin receptors (e.g., 5-HT2A, 5-HT2C) and dopamine D2 receptors, which are key targets in the treatment of psychiatric disorders.

In addition to its pharmacological potential, the synthesis of 1-Methyl-4-{5-[(4-phenylpiperazino)methyl]-1,3-thiazol-2-yl}piperazine presents an interesting challenge for synthetic chemists. The construction of the tricyclic core involving the thiazole ring requires careful manipulation of reaction conditions to ensure high yield and purity. Furthermore, the introduction of the piperazine and phenylpiperazine substituents necessitates multi-step synthetic strategies involving nucleophilic substitution, cyclization reactions, and protecting group chemistry.

Several synthetic routes have been explored for preparing this compound, each with its own advantages and limitations. One common approach involves the condensation of appropriately substituted thiazole precursors with piperazine derivatives under controlled conditions. Alternative methods may employ transition metal-catalyzed cross-coupling reactions to construct the desired carbon-carbon bonds efficiently. Regardless of the synthetic pathway chosen, optimizing reaction conditions to minimize side products remains crucial for obtaining high-quality material suitable for biological testing.

The chemical properties of 1-Methyl-4-{5-[ (4 - phenyl - piperazino) - methyl] - 1 , 3 - thiazol - 2 - yl } piperazine also play a critical role in determining its behavior in biological systems. Factors such as solubility, lipophilicity (logP), and metabolic stability must be carefully considered during drug development. Experimental characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H NMR , ¹³C NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming molecular structure and purity.

As part of ongoing research efforts aimed at discovering novel therapeutic agents , 1 - Methyl - 4 - {5 - [ ( 4 - phenyl - piperazino) - methyl] - 1 , 3 - thiazol - 2 - yl } piperazine is being evaluated in both in vitro and in vivo models . Initial studies have focused on assessing its interaction with relevant biological targets using radioligand binding assays . These experiments provide valuable insights into binding affinities , selectivity profiles , and potential off-target effects .

The integration of experimental data with computational modeling has allowed researchers to refine their understanding of how this compound interacts with biological systems . Molecular dynamics simulations , for example , can provide detailed insights into conformational changes upon binding to target proteins . Such information is critical for designing next-generation analogs with improved pharmacokinetic properties. p>

The broader significance of compounds like 1-Methyl- 4-{5-[ (4-phenoxy-pipetrazino)-methyl]-l, 3-thiazoI-zoII}-pyperazeine cannot be overstated . They represent an important class or molecules that bridge different therapeutic areas by incorporating multiple pharmacophoric elements into a single structure . This approach holds promise or addressing complex diseases through multifaceted mechanisms o action . As research continues to uncover new biological functions o existing scaffolds , compounds such as this one will remain at t he forefront o drug discovery efforts worldwide .